Methyl 4-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]benzoate

• Molecular Formula: C17H15NO5
• Molecular Weight: 313.3 g/mol
• IUPAC Name: methyl 4-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)benzoate
• InChI: InChI=1S/C17H15NO5/c1-21-17(20)11-2-5-13(6-3-11)18-16(19)12-4-7-14-15(10-12)23-9-8-22-14/h2-7,10H,8-9H2,1H3,(H,18,19)
• InChI Key: ATFQHWHBTYSRJW-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)OCCO3

Description

Methyl 4-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]benzoate is a chemical compound that belongs to the family of benzoic acid esters. It is commonly used in scientific research for its various applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of methyl 4-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]benzoate involves its binding to specific protein targets. This binding can result in a range of biochemical and physiological effects, including modulation of enzyme activity, alteration of protein-protein interactions, and inhibition of protein function.
Biochemical and Physiological Effects:
Methyl 4-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]benzoate has been shown to have a range of biochemical and physiological effects. It can modulate enzyme activity, alter protein-protein interactions, and inhibit protein function. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

Methyl 4-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]benzoate has several advantages for lab experiments. It is a fluorescent probe that can be used for the detection of protein-protein interactions. It is also a ligand that can be used for the identification and characterization of drug targets. However, it also has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of methyl 4-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]benzoate in scientific research. One potential direction is the development of new fluorescent probes for the detection of protein-protein interactions. Another potential direction is the identification and characterization of new drug targets using methyl 4-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]benzoate as a ligand. Additionally, the anti-inflammatory and anti-tumor properties of this compound could be further explored for potential therapeutic applications.

Synthesis Methods

Methyl 4-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]benzoate is synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form 2,3-dihydro-1,4-benzodioxin-6-yl chloride. This compound is then reacted with methyl 4-aminobenzoate in the presence of a base to form the final product, methyl 4-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]benzoate.

Scientific Research Applications

Methyl 4-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]benzoate is commonly used in scientific research for its various applications. It is used as a fluorescent probe for the detection of protein-protein interactions and as a ligand for the identification and characterization of drug targets. It is also used as a tool for the study of enzyme kinetics and inhibition.